Monitoring the site-specific incorporation of dual fluorophore-quencher base analogues for target DNA detection by an unnatural base pair system†
Organic & Biomolecular Chemistry Pub Date: 2011-08-08 DOI: 10.1039/C1OB06118F
Abstract
We developed intramolecular dual fluorophore-quencher base analogues for site-specific incorporation into DNA by an unnatural base pair replication system. An unnatural base pair between

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